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Compound of Interest

Compound Name: Tyr-leu

Cat. No.: B13394078

Get Quote

Before selecting PPE or designing a workflow, we must analyze the physical and chemical

properties of the target molecule. The table below synthesizes the quantitative data for Tyr-Leu
and translates these metrics into direct operational implications.
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Property Value Operational Implication

CAS Number 17355-10-1[1]

Verify this exact identifier

during procurement and

chemical inventory logging.

Molecular Weight 294.35 g/mol [1]

Critical for precise molarity

calculations; always account

for potential hydration.

Chemical Formula C15H22N2O4[1]

Contains nitrogen; dictates

specific high-temperature

incineration requirements[2].

Appearance Lyophilized solid powder

High risk of electrostatic

"jumping" and aerosolization

upon vial opening.

Solubility DMSO (≥ 2.08 mg/mL)[3]

Requires a primary organic

solvent stock before secondary

aqueous dilution.

Causality-Driven PPE Selection
We do not wear PPE merely for compliance; we wear it to mitigate specific, identifiable

physicochemical risks. Tyr-Leu is classified as a potential skin, eye, and respiratory irritant[4].

Respiratory Protection: Because Tyr-Leu is a fine, lyophilized powder, electrostatic forces

can cause micro-particles to aerosolize the moment the vial seal is broken. Inhalation can

lead to respiratory tract irritation and unintended systemic absorption. Requirement: All

handling must occur within a Class II Biological Safety Cabinet (BSC) or a dedicated

powder-weighing fume hood. If engineering controls are temporarily compromised, an N95

or P100 particulate respirator is mandatory.

Dermal Protection: To prevent Category 2 skin irritation[4], wear a fully buttoned lab coat with

knit cuffs (to prevent wrist exposure) and standard nitrile gloves. Expert Insight: Double-

gloving is highly recommended during the weighing phase. If the outer glove becomes
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contaminated with peptide dust, it can be safely doffed inside the hood without exposing bare

skin.

Ocular Protection: Wrap-around chemical safety goggles are required. Standard safety

glasses leave lateral gaps that aerosolized peptide dust can easily penetrate, leading to

Category 2A serious eye irritation[4].

Operational Workflow: From Weighing to Storage
The following diagram maps the lifecycle of Tyr-Leu handling, ensuring that every phase of the

operation is contained and validated.
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1. PPE & Enclosure Setup
(Fume Hood / BSC)

2. Powder Handling
(Anti-static Weighing)

 Verify Airflow

3. Primary Solubilization
(DMSO ≤2.08 mg/mL)

 Transfer to Vial

6. Decontamination
(70% EtOH Wipe-down)

 Clean Spatulas

4. Aqueous Dilution
(Saline/Buffer)

 Vortex to Clear  Discard Tips

5. Aliquot & Storage
(-80°C for 6 months)

 Sterile Filter

7. Waste Incineration
(Afterburner & Scrubber)

 Route Waste

Click to download full resolution via product page

Operational workflow for the safe handling, solubilization, and disposal of Tyrosyl-leucine.
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Step-by-Step Solubilization Methodology
Trustworthiness Check: Every protocol must be a self-validating system. Before opening the

peptide vial, physically validate the negative pressure of your containment hood using a simple

tissue-flutter test at the sash edge. Never leave your respiratory safety to the assumption that a

digital monitor is perfectly calibrated.

Thermal Equilibration: Remove the Tyr-Leu vial from cold storage and allow it to equilibrate

to room temperature inside a desiccator for at least 30 minutes. Causality: Opening a cold

vial causes immediate atmospheric condensation. Water weight will artificially inflate your

mass readings, ruining your molarity calculations and potentially causing peptide hydrolysis.

Static Neutralization: Use an anti-static weighing boat and an anti-static ionizer gun.

Causality: Lyophilized peptides are notoriously prone to static charge. When a metal spatula

approaches, the powder can rapidly repel and aerosolize, creating an immediate inhalation

hazard and causing the loss of high-value material.

Primary Dissolution: Add Dimethyl sulfoxide (DMSO) directly to the original vial to create a

primary stock solution. Tyr-Leu is soluble in DMSO at concentrations of ≥ 2.08 mg/mL[3].

Vortex gently until the solution is completely clear.

Secondary Dilution: Dilute the DMSO stock with your chosen aqueous buffer (e.g., saline).

Causality: For in vivo applications, it is critical to keep the final DMSO concentration below

2% to prevent solvent-induced cytotoxicity or behavioral artifacts in the animal models[5].

Aliquot and Store: Divide the working solution into single-use aliquots to prevent freeze-thaw

degradation. Store at -20°C for up to 1 month, or at -80°C for up to 6 months[5].

Spill Management and Disposal Plan
Peptide spills require immediate, calculated containment to prevent laboratory cross-

contamination.

Accidental Powder Spill Protocol
Do not sweep. Sweeping mechanically aerosolizes the peptide dust.
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Suppress: Gently cover the spilled powder with absorbent paper towels dampened with 70%

ethanol or water to immediately suppress aerosolization.

Collect: Carefully wipe up the dampened material, folding the towel inward, and place it

directly into a biohazard or chemical waste bag.

Decontaminate: Wash the spill site thoroughly with plenty of soap and water, followed by a

final wipe-down with 70% ethanol[6].

Routine Waste Disposal Plan
Tyr-Leu solutions and contaminated consumables must never be flushed down the sink or

thrown in standard municipal trash.

Solid Waste: All contaminated pipette tips, weighing boats, and outer gloves must be

segregated into sealed chemical waste containers. These must be routed to a chemical

incinerator equipped with an afterburner and scrubber[2]. Causality: Peptides are nitrogen-

rich compounds; standard incineration without a scrubber will release toxic nitrogen oxides

(NOx) into the atmosphere.

Liquid Waste: Collect all residual DMSO and aqueous peptide solutions in a designated,

compatible high-density polyethylene (HDPE) chemical waste jug. Label it explicitly as "Non-

halogenated organic waste containing bioactive peptides."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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